Cas no 21377-13-9 (Benzothiazolium, 3-methyl-2-(methylthio)-, perchlorate)

• Product Name: Benzothiazolium, 3-methyl-2-(methylthio)-, perchlorate
• CAS No: 21377-13-9
• MF: C₉H₁₀ClNO₄S₂
• MW: 295.76299905777
• CID: 238832
• PubChem ID: 12557845
• Update Time: 2025-04-19

Benzothiazolium, 3-methyl-2-(methylthio)-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-methyl-2-(methylthio)-, perchlorate
• 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium,perchlorate
• 3-methyl-2-methylthiobenzothiazolium perchlorate
• AKOS024389201
• 3-Methyl-2-(methylsulfanyl)-1,3-benzothiazol-3-ium perchlorate
• DTXSID40502492
• 21377-13-9

• Inchi： 1S/C9H10NS2.ClO4/c1-10-7-5-3-4-6-8(7)12-9(10)11-2;2-1(3,4)5/h3-6H,1-2H3;/q+1;-1
• InChI Key： QLRAIKVHQMEZRK-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].S1C(=[N+](C)C2C=CC=CC1=2)SC

Computed Properties

• Exact Mass: 294.9741
• Monoisotopic Mass: 294.9739778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 78.15